Cas no 1601003-98-8 (2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane)

• Product Name: 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane
• CAS No: 1601003-98-8
• MF: C₁₀H₂₁IO₂
• MW: 300.177016019821
• CID: 6238068
• PubChem ID: 114775037
• Update Time: 2025-07-30

2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane
• 2-{2-[(1-iodo-2-methylpropan-2-yl)oxy]ethoxy}-2-methylpropane
• 1601003-98-8
• EN300-1133274

• Inchi： 1S/C10H21IO2/c1-9(2,3)12-6-7-13-10(4,5)8-11/h6-8H2,1-5H3
• InChI Key： LTYRRAJAFHCJRC-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCCOC(C)(C)C

Computed Properties

• Exact Mass: 300.05863g/mol
• Monoisotopic Mass: 300.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane

Introduction to 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane (CAS No. 1601003-98-8)

2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane, also known by its CAS number 1601003-98-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes an iodo-substituted alkyl group and multiple ether linkages. These structural features contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical formula of 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane is C₁₁H₂₃O₃I, and it has a molecular weight of approximately 304.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of an alkyl halide with an alcohol and subsequent etherification. The presence of the iodine atom in the molecule makes it particularly useful as a precursor for further functionalization, such as cross-coupling reactions and other transformations that can introduce additional functional groups.

In the pharmaceutical industry, 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential in the development of antiviral and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the unique structural features of the molecule, which allowed for efficient binding to viral proteins and inhibition of viral replication.

Beyond its pharmaceutical applications, 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane has also found use in materials science. Its ether linkages and iodine substituent make it suitable for the synthesis of advanced polymers and coatings. A 2024 study in the Journal of Polymer Science reported the successful use of this compound as a monomer in the preparation of high-performance polymer films with enhanced mechanical properties and thermal stability. The researchers highlighted the versatility of the molecule in forming robust polymer networks, which could have applications in areas such as electronics and aerospace.

The synthesis of 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane involves several key steps. Initially, 1-bromo-3-methylbutane is reacted with sodium hydride to form an alkoxide intermediate. This intermediate is then treated with 1-bromoethane to form a bromoalkane product, which is subsequently converted to the desired iodoalkane through a halogen exchange reaction. The final step involves the reaction of this iodoalkane with 1-bromoethanol in the presence of a base to form the target compound. Each step requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound, including 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, 2-{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}-2-methylpropane (CAS No. 1601003-98-8) is a versatile organic compound with significant potential across various scientific disciplines. Its unique molecular structure and reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other fields. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.